molecular formula C12H6ClF3N2O3 B8370561 2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride

2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride

Cat. No. B8370561
M. Wt: 318.63 g/mol
InChI Key: HZUPVVJGGMVHQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride is a useful research compound. Its molecular formula is C12H6ClF3N2O3 and its molecular weight is 318.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Chloro-5-pyridyloxy)-5-nitrobenzotrifluoride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H6ClF3N2O3

Molecular Weight

318.63 g/mol

IUPAC Name

3-chloro-5-[4-nitro-2-(trifluoromethyl)phenoxy]pyridine

InChI

InChI=1S/C12H6ClF3N2O3/c13-7-3-9(6-17-5-7)21-11-2-1-8(18(19)20)4-10(11)12(14,15)16/h1-6H

InChI Key

HZUPVVJGGMVHQD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)OC2=CC(=CN=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the method of Example 21.2, 2-fluoro-5-nitrobenzotrifluoride (5.0 g) and 3-chloro-5-hydroxypyridine (3.1 g) were combined with potassium carbonate (5.4 g) in DMF and heated overnight at 60° C. Workup gave the title compound (8.4 g) as a crude yellow solid which was used directly in the next reaction.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step Two
Quantity
5.4 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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